Cas no 817578-26-0 (4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione)

4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione structure
817578-26-0 structure
Product Name:4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
CAS No:817578-26-0
MF:C17H27N5O2
MW:333.42858338356
CID:703174
PubChem ID:71420838
Update Time:2025-04-19

4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione Chemical and Physical Properties

Names and Identifiers

    • 4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
    • 4,8,11,15,22-pentazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
    • 817578-26-0
    • DTXSID60840020
    • Inchi: 1S/C17H27N5O2/c23-16-12-14-4-1-5-15(22-14)13-17(24)21-9-3-7-19-11-10-18-6-2-8-20-16/h1,4-5,18-19H,2-3,6-13H2,(H,20,23)(H,21,24)
    • InChI Key: RMJCXOHXIHNFNV-UHFFFAOYSA-N
    • SMILES: O=C1CC2=CC=CC(CC(NCCCNCCNCCCN1)=O)=N2

Computed Properties

  • Exact Mass: 333.21647512g/mol
  • Monoisotopic Mass: 333.21647512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 95.2Ų
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